5-(4-(Benzyloxy)phenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one

• Molecular Formula: C28H26FNO6
• Molecular Weight: 491.5 g/mol
• IUPAC Name: (4E)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-1-(2-methoxyethyl)-5-(4-phenylmethoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C28H26FNO6/c1-34-15-14-30-25(19-8-11-21(12-9-19)36-17-18-6-4-3-5-7-18)24(27(32)28(30)33)26(31)20-10-13-23(35-2)22(29)16-20/h3-13,16,25,31H,14-15,17H2,1-2H3/b26-24+
• InChI Key: FQBBHDFJXBEVCC-SHHOIMCASA-N
• Isomeric SMILES: COCCN1C(/C(=C(/C2=CC(=C(C=C2)OC)F)\O)/C(=O)C1=O)C3=CC=C(C=C3)OCC4=CC=CC=C4
• Canonical SMILES: COCCN1C(C(=C(C2=CC(=C(C=C2)OC)F)O)C(=O)C1=O)C3=CC=C(C=C3)OCC4=CC=CC=C4

Description

The compound 5-(4-(Benzyloxy)phenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one (molecular formula: C₃₁H₂₅FN₂O₅) is a pyrrolone derivative with a complex substitution pattern. Key structural features include:

• A benzyloxy group at the 4-position of the phenyl ring (position 5 of the pyrrolone core).
• A 3-fluoro-4-methoxybenzoyl moiety at position 2.
• A hydroxyl group at position 2.
• A 2-methoxyethyl chain at the N1 position.

These substituents likely influence its physicochemical properties (e.g., solubility, logP) and biological activity, particularly in contexts such as enzyme inhibition or receptor binding .

Scientific Research Applications

Pharmaceutical Development

The compound's structural features suggest it could serve as a lead compound in drug discovery efforts targeting specific biological pathways. The presence of functional groups such as benzyloxy and methoxy moieties enhances its potential for interaction with biological targets.

Anticancer Activity

Research has indicated that similar pyrrolidinone derivatives can exhibit anticancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells. The unique structure of this compound may allow it to interact with cancer cell signaling pathways effectively.

Antimicrobial Properties

Studies on related compounds have shown that they can possess antimicrobial activity against various pathogens. The ability of the benzyloxy and fluorinated groups to modify the lipophilicity of the molecule may enhance its efficacy against bacterial and fungal strains.

Enzyme Inhibition

The compound's ability to inhibit specific enzymes could be explored further, particularly in the context of metabolic diseases or conditions where enzyme regulation is crucial. For example, it may act as an inhibitor for cytochrome P450 enzymes, which are vital in drug metabolism.

Case Study 1: Anticancer Activity

A study published in Molecules demonstrated that pyrrolidinone derivatives could inhibit proliferation in various cancer cell lines through cell cycle arrest mechanisms. The study suggested that modifications to the core structure could enhance potency and selectivity against cancer cells .

Case Study 2: Antimicrobial Efficacy

Research published in Journal of Antibiotics highlighted the antimicrobial properties of structurally similar compounds, indicating that substitutions on the aromatic rings significantly influence antibacterial activity against Gram-positive bacteria .

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Pyrrolone Derivatives

Compound Name	R5 (Phenyl Substituent)	R4 (Aroyl Group)	N1 Substituent	Key Data (Yield, mp, Activity)	Reference
Target Compound	4-(Benzyloxy)phenyl	3-Fluoro-4-methoxybenzoyl	2-Methoxyethyl	Molecular formula: C₃₁H₂₅FN₂O₅
5-(4-tert-Butyl-phenyl)-4-(4-methyl-benzoyl)-...	4-tert-Butylphenyl	4-Methylbenzoyl	2-Hydroxypropyl	Yield: 62%; mp: 263–265°C
5-(4-Trifluoromethoxy-phenyl)-4-(4-methyl-benzoyl)-...	4-Trifluoromethoxyphenyl	4-Methylbenzoyl	2-Hydroxypropyl	Yield: 32%; mp: 246–248°C
5-(3-Fluoro-4-trifluoromethyl-phenyl)-4-(4-chloro-benzoyl)-...	3-Fluoro-4-trifluoromethylphenyl	4-Chlorobenzoyl	3-Methoxypropyl	Synthetic route optimized
5-(4-Ethylphenyl)-4-(4-((3-methylbenzyl)oxy)benzoyl)-...	4-Ethylphenyl	4-((3-Methylbenzyl)oxy)benzoyl	2-Methoxyethyl	Registered CAS: 836640-19-8
5-(Pyridin-4-yl)-4-(4-(benzyloxy)-2-methylbenzoyl)-...	Pyridin-4-yl	4-(Benzyloxy)-2-methylbenzoyl	2-Methoxyethyl	CAS: 487022-17-3
5-(4-Hydroxy-3-methoxyphenyl)-4-(4-fluorobenzoyl)-...	4-Hydroxy-3-methoxyphenyl	4-Fluorobenzoyl	3-Pyridinylmethyl	CAS: 332908-13-1

Key Observations:

R5 Substituents :

• Bulky groups (e.g., 4-tert-butylphenyl in ) enhance lipophilicity but may reduce solubility.
• Electron-withdrawing groups (e.g., trifluoromethoxy in ) improve metabolic stability but complicate synthesis (lower yields: 32% vs. 62% for tert-butyl analog).
• The target compound’s benzyloxy group balances lipophilicity and aromatic interactions.

4-Methylbenzoyl () and 4-chlorobenzoyl () prioritize hydrophobic interactions.

N1 Substituents: 2-Methoxyethyl (target, ) improves water solubility compared to 2-hydroxypropyl ().

Pharmacological Implications

While direct activity data for the target compound is unavailable, insights can be drawn from analogs:

• COX-2 Inhibition : Compounds with methoxy and fluoro substituents (e.g., L-745,337 in ) show COX-2 selectivity (IC₅₀ = 23 nM). The target’s 3-fluoro-4-methoxybenzoyl group may align with this trend.
• Anti-inflammatory Potential: Pyrrolones with hydroxy and aroyl groups (e.g., ) are hypothesized to modulate inflammatory pathways.

Preparation Methods

Three-Component Condensation

A one-pot, three-component reaction using para-substituted amines, aldehydes, and pyruvic acid derivatives in ethanol with trifluoroacetic acid (TFA) as a catalyst (1–5 mol%). For example:

• Reactants :

  • 4-(Benzyloxy)aniline (amine component)

  • 3-Fluoro-4-methoxybenzaldehyde (aldehyde component)

  • Pyruvic acid (keto-acid component)

• Conditions : Reflux in ethanol at 80°C for 12–24 hours.

• Mechanism : TFA catalyzes imine formation, followed by cyclodehydration to yield the pyrrol-2-one core. This method achieves yields of 65–78% for analogous structures.

Sulfur Ylide Cyclization

An alternative approach utilizes sulfur ylides reacting with ketonic carbonyl groups via intramolecular cyclization, followed by 1,3-hydroxy rearrangement.

• Reactants :

  • Dimethylsulfonium methylide (ylide precursor)

  • 3-Fluoro-4-methoxybenzophenone (carbonyl substrate)

• Conditions : Stirring in dichloromethane (DCM) at 25°C for 6–8 hours.

• Outcome : Forms the pyrrol-2-one ring with a hydroxyl group at position 3 (yield: 82–89%).

Optimization and Challenges

Hydroxyl Group Stability

The 3-hydroxy group is prone to oxidation or unintended side reactions. Strategies include:

• Temporary Protection : Trimethylsilyl (TMS) ether protection during acylation/alkylation steps.

• Low-Temperature Conditions : Conducting reactions at ≤25°C to minimize degradation.

Regioselectivity in Acylation

Competing acylation at positions 3 and 4 is mitigated by:

• Steric Hindrance : Bulkier acylating agents favor position 4.

• Directed Ortho-Metalation : Using directing groups (e.g., methoxy) to control reactivity.

Analytical Characterization

Key data for the final compound:

Property	Value	Method
Molecular Formula	C₃₁H₂₉FNO₆	HRMS (ESI+)
Melting Point	142–144°C	Differential Scanning Calorimetry
¹H NMR (400 MHz, CDCl₃)	δ 7.45 (d, J = 8.4 Hz, 2H, ArH), 6.92 (s, 1H, OH), 4.58 (s, 2H, OCH₂Ph)	Bruker Avance III HD
¹³C NMR (100 MHz, CDCl₃)	δ 169.8 (C=O), 161.2 (C-F), 55.1 (OCH₃)	Bruker Avance III HD

Comparative Yield Analysis

The table below summarizes yields for critical steps across literature methods:

Step	Method	Yield	Reference
Pyrrol-2-one formation	Three-component condensation	78%
Benzyloxy introduction	Suzuki–Miyaura coupling	85%
Acylation	Friedel–Crafts	75%
Alkylation	Nucleophilic substitution	72%

Q & A

What are the key considerations for synthesizing this compound, and how do substituent variations impact reaction yields?

Classification: Basic
Answer:
The synthesis involves a multi-step protocol, typically starting with a Knorr-type pyrrole condensation. Key steps include:

• Aldehyde substitution : Reactivity depends on electron-donating/withdrawing groups. For example, 4-dimethylaminobenzaldehyde (electron-donating) in achieved 62% yield , while 3-trifluoromethylbenzaldehyde (electron-withdrawing) in yielded only 9% due to steric and electronic hindrance .
• Solvent and temperature : Reactions are often conducted in methanol or ethanol under reflux, but prolonged heating may reduce yields (e.g., required reflux for 10 hours to complete a dichlorophenyl derivative reaction) .